Cas no 113085-62-4 (7-Methoxyrosmanol)

7-methoxyrosmanol (7-o-methoxyrosmanol) is a phenolic diterpene isolated from rosemary, which can inhibit the cAMP response of PEPCK and G6Pase promoters

7-Methoxyrosmanol structure

Product Name:7-Methoxyrosmanol

CAS No:113085-62-4

Molecular Formula:C₂₁H₂₈O₅

Molecular Weight:360.444

MDL:MFCD24849307

CID:2039546

PubChem ID:9950773

7-Methoxyrosmanol Properties

Names and Identifiers

- 7-Methoxyrosmanol
- methylrosmanol
- 7-O-Methylrosmanol
- [ "" ]
- 7-Methylrosmanol
- 7alpha-Methoxyrosmanol
- AKOS040760247
- 7-Methylrosmanol, >=95% (LC/MS-ELSD)
- HY-111896
- DTXSID801316214
- CHEMBL464376
- XM170487
- (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- PD158807
- CS-0093546
- (4bR,8aS,9S,10S)-3,4-dihydroxy-2-isopropyl-10-methoxy-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one
- 113085-62-4
- MS-25705
- 7-Methylrosmanol - Rosmarinus officinalis (rosemary)
- CHEBI:174829
- A894495
- 3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
- 3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-(propan-2-yl)-16-oxatetracyclo[7.5.2.0^{1,10}.0^{2,7}]hexadeca-2,4,6-trien-15-one
- PD158808
- (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.0^{1,10.0^{2,7]hexadeca-2,4,6-trien-15-one
- AKOS032949127
- 7-O-Methoxyrosmanol
- 7beta-methoxyrosmanol
- (+)-7-Methoxyrosmanol
- (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo(7.5.2.01,10.02,7)hexadeca-2,4,6-trien-15-one
- 7-beta-Methoxyrosmanol
- DA-60582
- (1R,8S,9S,10S)-3,4-dihydroxy-5-isopropyl-8-methoxy-11,11-dimethyl-16-oxatetracyclo[7.5.2.0(1),(1)?.0(2),?]hexadeca-2,4,6-trien-15-one
- 7alpha-methoxyrosmanol
- 7-O-MethylrosManol
- MDL： MFCD24849307
- InChIKey： XNPVHIQPSAZTLC-NYUBLWNDSA-N
- Inchi： InChI=1S/C21H28O5/c1-10(2)11-9-12-13(15(23)14(11)22)21-8-6-7-20(3,4)18(21)17(16(12)25-5)26-19(21)24/h9-10,16-18,22-23H,6-8H2,1-5H3/t16-,17+,18-,21-/m0/s1
- SMILES： CC(C)C1=CC2=C(C(=C1O)O)[C@@]34CCCC(C)(C)[C@@H]3[C@@H]([C@H]2OC)OC4=O

Computed Properties

Exact Mass: 360.19400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 360.19367399 g/mol
Heavy Atom Count: 26
Complexity: 587
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 76Å²
Molecular Weight: 360.4

Experimental Properties

LogP: 3.91180
PSA: 75.99000
Boiling Point: 542.3±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 189.7±23.6 °C
Solubility: Very slightly soluble (0.18 g/l) (25 º C),
Color/Form: Powder
Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

7-Methoxyrosmanol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0093DV-1mg	7-O-MethylrosManol	113085-62-4	98%	1mg	$224.00
A2B Chem LLC	AE23491-1mg	7-O-Methylrosmanol	113085-62-4	98%	1mg	$205.00	2024-04-20
Aaron	AR0093M7-5mg	7-O-Methylrosmanol	113085-62-4	97%	5mg	$628.00
ChemScence	CS-0093546-1mg	7-Methoxyrosmanol	113085-62-4	98.56%	1mg	$170.0	2022-04-28
eNovation Chemicals LLC	Y1259385-1mg	7-O-MethylrosManol	113085-62-4	98%	1mg	$450	2023-05-17
MedChemExpress	HY-111896-1mg	7-Methoxyrosmanol	113085-62-4	98.56%	1mg	￥1200	2024-04-20
S e l l e c k ZHONG GUO	E2008-5mg	7-Methoxyrosmanol	113085-62-4		5mg	￥3030.3
TargetMol Chemicals	TN1334-5 mg	7-Methoxyrosmanol	113085-62-4	98.4%	5mg	￥ 3,090
TRC	M327540-1mg	7-O-Methylrosmanol	113085-62-4		1mg	$270.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O36420-5 mg	(4bR,8aS,9S,10S)-3,4-dihydroxy-2-isopropyl-10-methoxy-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one	113085-62-4		5mg	¥4480.0	2021-09-08